Cas no 2682097-43-2 ((S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester)

• Product Name: (S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester
• CAS No: 2682097-43-2
• MF: C₁₁H₂₃NO₃
• MW: 217.31
• MDL: MFCD34187027
• CID: 5087921
• Update Time: 2025-06-13

(S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester

• MDL： MFCD34187027
• Inchi： 1S/C11H23NO3/c1-7-8(11(5,6)14)12-9(13)15-10(2,3)4/h8,14H,7H2,1-6H3,(H,12,13)/t8-/m0/s1
• InChI Key： SDDWFXLEBNUWSZ-QMMMGPOBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](CC)C(O)(C)C

Additional information on (S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester

Latest Research on (S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester (CAS: 2682097-43-2)

The compound (S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester (CAS: 2682097-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on its stereoselective synthesis, pharmacological applications, and potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient enantioselective synthesis of this compound using asymmetric hydrogenation techniques. The research demonstrated a high yield (up to 92%) and excellent enantiomeric excess (ee > 99%), making it a viable candidate for scalable production. The study also explored its role as a key intermediate in the synthesis of HIV-1 protease inhibitors, showcasing its importance in antiviral drug development.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's utility in constructing gamma-lactam derivatives. These derivatives exhibit potent inhibitory activity against serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study underscored the compound's versatility as a chiral synthon in medicinal chemistry.

In addition to its synthetic applications, recent pharmacokinetic studies have evaluated the bioavailability and metabolic stability of (S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester. A 2024 preclinical trial revealed favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, suggesting its potential as a lead compound for further optimization. The trial also identified minor hepatic clearance pathways, which could be mitigated through structural modifications.

Industry reports from leading pharmaceutical companies indicate that this compound is being integrated into pipelines for next-generation therapeutics targeting rare genetic disorders. Its unique stereochemical properties enable the design of highly selective enzyme inhibitors, reducing off-target effects. For instance, a recent patent application disclosed its use in developing treatments for cystic fibrosis, leveraging its ability to modulate chloride ion channels.

In conclusion, (S)-(1-Ethyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester (CAS: 2682097-43-2) represents a promising scaffold in drug discovery. Its stereoselective synthesis, pharmacological relevance, and adaptability in diverse therapeutic areas position it as a valuable asset for researchers. Future studies should focus on expanding its applications and optimizing its pharmacokinetic profile for clinical translation.